N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H15N5O4/c1-9-7-10(21(2)20-9)15-18-19-16(25-15)17-14(22)13-8-23-11-5-3-4-6-12(11)24-13/h3-7,13H,8H2,1-2H3,(H,17,19,22)
• InChI Key: FKQXQOAXHODBLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=NN=C(O2)NC(=O)C3COC4=CC=CC=C4O3)C
• Molecular Formula: C16H15N5O4
• Molecular Weight: 341.32 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, an oxadiazole ring, and a benzodioxine ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through multi-step organic reactions. For example, pyrazole rings can be formed through the reaction of hydrazines with 1,3-diketones.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures. The pyrazole and oxadiazole rings are both heterocyclic rings, meaning they contain atoms other than carbon, which can influence the compound’s reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some potential reactions based on the functional groups present. For example, the pyrazole ring might undergo reactions at the nitrogen atoms, such as alkylation or acylation.

Scientific Research Applications

Energetic Materials and Explosives

• The compound’s structure suggests potential use as an energetic material. Researchers have synthesized derivatives based on this compound, such as N,N,1-trimethyl-3,5-dinitro-1H-pyrazol-4-amine and others. . Given the need for safer and more efficient explosives, this application is of significant interest.

Antileishmanial Activity

• Some pyrazole-bearing compounds, including derivatives of the compound , have demonstrated potent antileishmanial activity. In vitro studies have highlighted their effectiveness against Leishmania parasites. .

Antimalarial Evaluation

• Indole derivatives, including pyrazole-based compounds, have been investigated for their antimalarial properties. While not directly related to the compound , understanding the broader pharmacological potential of similar structures can inform drug development. .

Anti-Inflammatory and Analgesic Activities

• Specific derivatives of the compound, such as (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide, have shown anti-inflammatory and analgesic properties. .

Molecular Simulation Studies

• Researchers have performed molecular simulations to understand the compound’s binding interactions. For instance, compound 13 exhibited desirable fitting patterns in the active site of LmPTR1, a potential target. .